molecular formula C7H7ClN2O2 B8592857 2-Chloro-3-(2,3-epoxy-propoxy)-pyrazine CAS No. 58757-15-6

2-Chloro-3-(2,3-epoxy-propoxy)-pyrazine

Cat. No.: B8592857
CAS No.: 58757-15-6
M. Wt: 186.59 g/mol
InChI Key: FYEKJXSXDASODO-UHFFFAOYSA-N
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Description

2-Chloro-3-(2,3-epoxy-propoxy)-pyrazine is a pyrazine derivative characterized by a chlorine atom at the 2-position and a 2,3-epoxy-propoxy group at the 3-position of the pyrazine ring. Pyrazines are nitrogen-containing heterocycles with broad applications in pharmaceuticals, agrochemicals, and materials science due to their electronic properties and biological activity .

Properties

CAS No.

58757-15-6

Molecular Formula

C7H7ClN2O2

Molecular Weight

186.59 g/mol

IUPAC Name

2-chloro-3-(oxiran-2-ylmethoxy)pyrazine

InChI

InChI=1S/C7H7ClN2O2/c8-6-7(10-2-1-9-6)12-4-5-3-11-5/h1-2,5H,3-4H2

InChI Key

FYEKJXSXDASODO-UHFFFAOYSA-N

Canonical SMILES

C1C(O1)COC2=NC=CN=C2Cl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physical and Spectral Properties

Table 1: Key Physical and Spectral Properties of Selected Pyrazine Derivatives
Compound Name Substituent(s) Molecular Weight (g/mol) IR Vibrational Frequencies (cm⁻¹) Key Observations
2-Chloro-3-(2,3-epoxy-propoxy)-pyrazine Cl, 2,3-epoxy-propoxy Not reported Not available Epoxy group may enhance H-bonding
2-Chloro-3-(2-quinolylthio)pyrazine Cl, 2-quinolylthio Not reported 1779 (C=N), 1750, 1660, 1223, 953, 654 Thio-quinoline group alters π-conjugation
2-Chloro-6-[(1-methylsulfonylpiperidin-3-yl)methyl]pyrazine Cl, methylsulfonylpiperidinyl 304.78 Not reported Bulky substituent increases steric hindrance
2-Chloro-3-(4-cyclobutylpiperazin-1-yl)pyrazine Cl, cyclobutylpiperazinyl 252.74 Not reported Cyclobutyl group may enhance lipophilicity
  • Epoxy-Propoxy vs. Thio-Quinoline: The epoxy-propoxy group in the target compound likely introduces different electronic effects compared to the thio-quinoline substituent in 2-chloro-3-(2-quinolylthio)pyrazine. The latter exhibits distinct C=N and quinoline ring vibrations in IR spectra, suggesting stronger π-conjugation .

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